N-(4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)-1H-imidazole-5-carboxamide

• IUPAC Name: N-(4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)-1H-imidazole-5-carboxamide
• InChI: InChI=1S/C11H13N5O/c17-11(10-4-12-5-13-10)16-7-1-2-8-9(3-7)15-6-14-8/h4-7H,1-3H2,(H,12,13)(H,14,15)(H,16,17)
• InChI Key: BOSCZEOKRCAUSX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1NC(=O)C3=CN=CN3)NC=N2
• Molecular Formula: C11H13N5O
• Molecular Weight: 231.25 g/mol

Description

N-(4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)-1H-imidazole-5-carboxamide: is a complex organic compound that features both benzimidazole and imidazole moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)-1H-imidazole-5-carboxamide typically involves the condensation of appropriate benzimidazole and imidazole derivatives. One common method includes the reaction of 4,5,6,7-tetrahydrobenzimidazole with an imidazole-5-carboxylic acid derivative under dehydrating conditions. The reaction is often facilitated by the use of coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and catalysts like DMAP (4-dimethylaminopyridine).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. Purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

N-(4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)-1H-imidazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the imidazole ring, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride or potassium carbonate.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxide derivatives, while reduction could produce the corresponding amine.

Scientific Research Applications

N-(4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)-1H-imidazole-5-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential as a therapeutic agent, particularly in the treatment of diseases involving imidazole and benzimidazole pathways.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of N-(4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)-1H-imidazole-5-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit certain enzymes by mimicking the natural substrate, thereby blocking the active site. The pathways involved often include signal transduction mechanisms that are crucial for cellular functions.

Comparison with Similar Compounds

Similar Compounds

• N-(4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)thiolane-2-carboxamide
• N-(4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidine-1-carboxamide

Uniqueness

N-(4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)-1H-imidazole-5-carboxamide is unique due to its dual benzimidazole and imidazole structure, which allows it to interact with a broader range of biological targets compared to compounds with only one of these moieties. This dual functionality can enhance its efficacy and specificity in various applications.